(6,7-Diethoxy-1,2,3,4-tetrahydro-isoquinolin-1-yl)-methanol

• IUPAC Name: (6,7-diethoxy-1,2,3,4-tetrahydroisoquinolin-1-yl)methanol
• InChI: InChI=1S/C14H21NO3/c1-3-17-13-7-10-5-6-15-12(9-16)11(10)8-14(13)18-4-2/h7-8,12,15-16H,3-6,9H2,1-2H3
• InChI Key: CBQAWCGRYSDGHO-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C2C(NCCC2=C1)CO)OCC
• Molecular Formula: C14H21NO3
• DSSTOX Substance ID: DTXSID50588762
• Molecular Weight: 251.32 g/mol
• CAS RN: 955287-46-4

Description

(6,7-Diethoxy-1,2,3,4-tetrahydro-isoquinolin-1-yl)-methanol, also known as 1-Methoxy-6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline (OIDTM), is a chemical compound that has been studied for its potential use in scientific research.

Mechanism of Action

The mechanism of action of OIDTM involves binding to the D3 dopamine receptor subtype and modulating its activity. This can lead to changes in downstream signaling pathways and ultimately affect cellular processes such as gene expression and protein synthesis. The precise mechanism of action is still being studied and may involve interactions with other neurotransmitter systems and receptors.
Biochemical and Physiological Effects:
Studies have shown that OIDTM can modulate dopamine release and uptake in various brain regions, including the striatum and prefrontal cortex. This suggests that OIDTM may have potential therapeutic effects in disorders such as addiction, depression, and schizophrenia, which are characterized by dysregulation of dopamine signaling. Additionally, OIDTM has been shown to have antioxidant and anti-inflammatory properties, which may confer neuroprotective effects.

Advantages and Limitations for Lab Experiments

One advantage of using OIDTM in lab experiments is its high affinity and selectivity for the D3 dopamine receptor subtype, which allows for more precise and specific manipulation of this receptor compared to other ligands. However, one limitation is that the effects of OIDTM on other neurotransmitter systems and receptors are still not fully understood, which may complicate interpretations of experimental results.

Future Directions

For research on OIDTM include further elucidation of its mechanism of action, investigation of its effects on other neurotransmitter systems and receptors, and exploration of its potential therapeutic applications in various neurological and psychiatric disorders. Additionally, the development of more selective and potent derivatives of OIDTM may enhance its utility as a research tool and potential therapeutic agent.

Scientific Research Applications

OIDTM has been studied for its potential use as a ligand for dopamine receptors, which are involved in a variety of physiological and pathological processes. Specifically, OIDTM has been shown to have high affinity for the D3 dopamine receptor subtype, which is implicated in addiction, reward, and motivation. Therefore, OIDTM may be useful in studying the role of D3 receptors in these processes.